Cas no 50-30-6 (2,6-Dichlorobenzoic acid)

• Product Name: 2,6-Dichlorobenzoic acid
• CAS No: 50-30-6
• MF: C₇H₄Cl₂O₂
• MW: 191.01146030426
• MDL: MFCD00002418
• CID: 33467
• PubChem ID: 5758
• Update Time: 2025-10-25

2,6-Dichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichlorobenzoic acid
• Benzoic acid, 2,6-dichloro-
• 2,5-DICHLORO-3'-PIPERIDINOMETHYL BENZOPHENONE
• 2,6-Dichlor-benzoesaeure
• 2,6-dichloro-benzoic acid
• 2,6-dichlorophenylcarboxylic acid
• Benzoic acid,2,6-dichloro
• EINECS 200-025-9
• 2,6 dichlorobenzoic acid
• MLS002454359
• MRUDNSFOFOQZDA-UHFFFAOYSA-N
• 634RI764QT
• SMR001371985
• 2,6-Dichlorobenzoicacid
• 2,6-Dichloro-benzoicacid
• PubChem20028
• 2.6-dichlorobenzoic acid
• Benzoic acid,6-dichloro-
• WLN: QVR BG FG
• DSSTox_CID_4979
• cid_5758
• DSSTox_RID_77608
• DS
• InChI=1/C7H4Cl2O2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H,10,11
• NCGC00091649-01
• AI3-33337
• BENZOIC ACID,2,6-DICHLORO MFC7 H4 O2 CL2
• FT-0610597
• Q27121293
• NCGC00091649-02
• LS-1303
• STK802695
• W-105975
• 2,6-Dichlorobenzoic acid, PESTANAL(R), analytical standard
• 2,6-Dichlorobenzoic-d3 Acid
• C7H4Cl2O2
• AM81266
• UNII-634RI764QT
• SCHEMBL80183
• Z104475744
• D0339
• PS-5305
• DTXCID904979
• NSC76599
• CAS-50-30-6
• CHEBI:48623
• NSC-76599
• CCRIS 8610
• dichlobenil TP2
• 2,6-dichlorbenzoesyre
• AKOS000119481
• NCGC00257874-01
• CHEMBL114828
• 2,6-Dichlorobenzoic acid, 98%
• BRN 0973858
• AC-2693
• DTXSID0024979
• BDBM74415
• 2,6-bis(chloranyl)benzoic acid
• SY002588
• NSC 76599
• A7466
• Tox21_200320
• EN300-19844
• MFCD00002418
• 50-30-6
• CS-W013223
• 1219805-50-1
• NS00022245
• DB-020170
• BENZOIC ACID,2,6-DICHLORO MFC7 H4 O2 CL2
• 200-025-9
• FD38638

• MDL： MFCD00002418
• Inchi： 1S/C7H4Cl2O2/c8-4-2-1-3-5(9)6(4)7(10)11/h1-3H,(H,10,11)
• InChI Key： MRUDNSFOFOQZDA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(=O)O)Cl
• BRN： 0973858

Computed Properties

• Exact Mass: 189.95900
• Monoisotopic Mass: 189.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Pale yellow powder
• Density: 1.517 g/cm3
• Melting Point: 139-142?°C(lit.)
• Boiling Point: 298.7°C at 760 mmHg
• Flash Point: 134.5°C
• Refractive Index: 1.4590 (estimate)
• Solubility: 14g/l
• Water Partition Coefficient: 0.1-1 g/100 mL at 19 oC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 37.30000
• LogP: 2.69160
• Vapor Pressure: 0.000557mmHg at 25°C
• Solubility: It is dissolved in ethanol, ether, acetone and fluoroform. Water solubility 0.1-1 g/100 ml at 19 º C

2,6-Dichlorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S24/25
• RTECS：DG7000000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Safety Term：S24/25;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2,6-Dichlorobenzoic acid

Recent Advances in the Study of 2,6-Dichlorobenzoic Acid (CAS: 50-30-6) in Chemical Biology and Pharmaceutical Research

2,6-Dichlorobenzoic acid (CAS: 50-30-6) is a chlorinated benzoic acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, its potential as a herbicide, and its interactions with biological systems. This research brief consolidates the latest findings on 2,6-dichlorobenzoic acid, highlighting its chemical properties, biological activities, and emerging applications in drug development.

One of the most notable advancements in the study of 2,6-dichlorobenzoic acid is its utility in the synthesis of pharmaceutical agents. Researchers have demonstrated its effectiveness as a precursor in the production of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic compounds. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 2,6-dichlorobenzoic acid exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This finding underscores its potential as a scaffold for designing novel anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its pharmaceutical applications, 2,6-dichlorobenzoic acid has been investigated for its herbicidal properties. A recent study in the Journal of Agricultural and Food Chemistry (2024) reported that this compound disrupts the biosynthesis of aromatic amino acids in plants, leading to its potential use as an environmentally friendly herbicide. The study also highlighted its selective toxicity towards weeds, minimizing harm to crops, which could revolutionize sustainable agriculture practices.

Another area of interest is the compound's interactions with biological systems. Research published in Bioorganic & Medicinal Chemistry Letters (2023) explored the molecular mechanisms by which 2,6-dichlorobenzoic acid modulates cellular pathways. The study identified its ability to bind to specific protein targets, influencing signal transduction and metabolic processes. These insights open new avenues for its application in targeted therapies, particularly in oncology and metabolic disorders.

Despite these promising developments, challenges remain in optimizing the bioavailability and pharmacokinetics of 2,6-dichlorobenzoic acid derivatives. Recent efforts have focused on structural modifications to enhance their stability and absorption. For instance, a 2024 study in Chemical Communications proposed the use of prodrug strategies to improve the delivery of 2,6-dichlorobenzoic acid-based compounds, addressing limitations such as poor solubility and rapid metabolism.

In conclusion, 2,6-dichlorobenzoic acid (CAS: 50-30-6) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from drug development to agriculture, underscore its versatility. Future research should focus on overcoming existing challenges and exploring novel derivatives to unlock its full therapeutic and industrial potential.